Cas no 1806937-24-5 (Methyl 3-chloro-4-(difluoromethyl)-5-methoxypyridine-2-acetate)

• Product Name: Methyl 3-chloro-4-(difluoromethyl)-5-methoxypyridine-2-acetate
• CAS No: 1806937-24-5
• MF: C₁₀H₁₀ClF₂NO₃
• MW: 265.641108989716
• CID: 4867637
• Update Time: 2025-05-19

Methyl 3-chloro-4-(difluoromethyl)-5-methoxypyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloro-4-(difluoromethyl)-5-methoxypyridine-2-acetate

• Inchi： 1S/C10H10ClF2NO3/c1-16-6-4-14-5(3-7(15)17-2)9(11)8(6)10(12)13/h4,10H,3H2,1-2H3
• InChI Key： PIOIPSCABHUYHX-UHFFFAOYSA-N
• SMILES： ClC1C(CC(=O)OC)=NC=C(C=1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 1.9
• Topological Polar Surface Area: 48.4

Additional information on Methyl 3-chloro-4-(difluoromethyl)-5-methoxypyridine-2-acetate

Research Brief on Methyl 3-chloro-4-(difluoromethyl)-5-methoxypyridine-2-acetate (CAS: 1806937-24-5)

Methyl 3-chloro-4-(difluoromethyl)-5-methoxypyridine-2-acetate (CAS: 1806937-24-5) is a pyridine derivative that has garnered significant attention in recent years due to its potential applications in pharmaceutical and agrochemical research. This compound, characterized by its unique structural features, including a difluoromethyl group and a methoxy substituent, has been explored for its bioactive properties. Recent studies have focused on its synthesis, mechanism of action, and potential therapeutic or agricultural uses.

In the pharmaceutical sector, Methyl 3-chloro-4-(difluoromethyl)-5-methoxypyridine-2-acetate has been investigated as a key intermediate in the synthesis of novel drug candidates. Its structural motif is particularly relevant in the development of kinase inhibitors, which are critical in targeting various diseases, including cancer and inflammatory disorders. Recent research has highlighted its role in modulating specific enzymatic pathways, offering insights into its potential as a therapeutic agent.

From a synthetic chemistry perspective, advancements in the preparation of Methyl 3-chloro-4-(difluoromethyl)-5-methoxypyridine-2-acetate have been reported, with a focus on optimizing yield and purity. Novel catalytic methods and green chemistry approaches have been employed to enhance the efficiency of its synthesis. These developments are crucial for scaling up production and ensuring the compound's availability for further research and development.

In agrochemical applications, this compound has shown promise as a precursor for the development of new pesticides and herbicides. Its difluoromethyl group is known to impart stability and bioactivity, making it a valuable building block in designing molecules with enhanced efficacy against pests and weeds. Recent field studies have demonstrated its potential in improving crop protection strategies, although further research is needed to fully understand its environmental impact.

Despite its potential, challenges remain in the widespread adoption of Methyl 3-chloro-4-(difluoromethyl)-5-methoxypyridine-2-acetate. Issues such as regulatory approval, cost-effectiveness, and scalability of synthesis need to be addressed. Ongoing research aims to overcome these hurdles by exploring alternative synthetic routes and conducting comprehensive toxicity studies.

In conclusion, Methyl 3-chloro-4-(difluoromethyl)-5-methoxypyridine-2-acetate represents a versatile compound with significant potential in both pharmaceutical and agrochemical industries. Continued research and collaboration across disciplines will be essential to unlock its full potential and address existing challenges. This brief underscores the importance of staying abreast of the latest developments in this area to leverage its applications effectively.